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Compound of Interest

Compound Name: 10-Formyl Folic Acid-d4
CAS No.: 461426-41-5
Cat. No.: B584502
Get Quote
. J

Executive Summary & Core Directive

10-Formyl Folic Acid-d4 is a stable isotope-labeled internal standard (SIL-IS) used primarily in
LC-MS/MS bioanalysis.[1] It is NOT radioactive. The deuterium labeling (d4) alters the mass
but does not impart radiological hazards.[2]

The Golden Rule of Disposal: For sub-gram quantities of this standard, the solvent dictates the
disposal stream. The 10-Formyl Folic Acid-d4 molecule itself poses negligible toxicity
compared to the organic matrices (Methanol, Acetonitrile, DMSO) it is dissolved in.

Immediate Action Plan:

e Solids: Dispose of as Non-Hazardous Chemical Waste (unless mixed with hazardous
excipients).[1][2]

» Liquids: Segregate based on the solvent's flashpoint and toxicity (e.g., Flammable Solvents).

[2]
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 Stability Warning: This compound is highly light-sensitive and unstable in acidic pH.[1][2]

Waste containers containing high concentrations must be amber-glass or foil-wrapped to

prevent uncontrolled degradation into unknown pteridine byproducts.[1][2]

Chemical Profile & Hazard Assessment

To validate your disposal choice, you must understand the physicochemical behavior of the

analyte.[2]

Property

Specification

Operational Implication

Compound Name

10-Formyl Folic Acid-d4

Deuterated internal standard.

[1]

Do not place in radioactive

Radioactivity None
waste streams.[1][2]
Degradation yields p-
Stability Light Sensitive, Thermolabile aminobenzoylglutamate

derivatives.[1][2]

pH Sensitivity

Unstable in Acid (< pH 5)

Rapidly deformylates to Folic
Acid or 5,10-Methenyl forms.

[1](2]

RCRA Status (US)

Not P-Listed or U-Listed

Not classified as "Acutely
Hazardous" by EPA.[1][2]

Primary Hazard

Low (Irritant)

Treat as general chemical

hygiene concern.[1][2]

Waste Stream Decision Matrix

The following logic ensures you select the correct waste stream, minimizing cost and regulatory

risk.
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Figure 1: Decision Logic for 10-Formyl Folic Acid-d4 Disposal.[1] Blue nodes indicate
aqueous paths; Red indicates hazardous/organic paths.[1][2]

Detailed Disposal Protocols
Protocol A: Disposal of Expired Solid Stock

Scenario: You have a vial of 10-Formyl Folic Acid-d4 (e.g., 1 mg) that has degraded or

expired.[1]

e Do Not Dissolve: There is no need to dissolve the solid to dispose of it.[1][2] Adding solvent
increases the waste volume and hazard class.[2]
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» Secondary Containment: Place the original vial inside a clear, sealable plastic bag (Zip-lock).
This contains any potential breakage.[1][2]

e Labeling: Apply a hazardous waste label.
o Constituents: "10-Formyl Folic Acid-d4 (Solid)."[1][2]
o Hazard:[1] "Irritant" (unless mixed with other hazards).[1][2]

e Stream: Place in the Solid Chemical Waste drum.

Protocol B: Disposal of Liquid Solutions (Stock & LC-MS
Effluent)

Scenario: You have leftover stock solution (e.g., in DMSO or Methanol) or LC-MS waste
containing trace standards.[1]

« Identify the Solvent:
o Methanol/Acetonitrile: Classify as Ignitable Waste (D001).[1][2][3][4]

o DMSQO: Classify as Solvent Waste (often non-regulated by DOT, but regulated by local
sewer codes).[1][2]

o Acidic Buffers (Formic Acid > 0.1%): Classify as Corrosive (D002) if pH < 2.[1][2]
e Segregation: Pour into the appropriate carboy (e.g., "Halogenated" vs. "Non-Halogenated").

o Note: 10-Formyl Folic Acid-d4 does not contain halogens (Cl, Br, F) in its core structure,
but the "d4" is deuterium.[1] It goes into Non-Halogenated waste unless the solvent (e.g.,
Dichloromethane) dictates otherwise.[2]

 Light Protection: If the waste container is clear glass, wrap it in foil or store it in a closed
cabinet.[1][2]

o Scientific Rationale: 10-Formyl Folic Acid photo-degrades into pteridines.[1][2] While
usually harmless, generating unknown precipitates in waste drums can complicate
downstream incineration profiling.[1][2]
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Protocol C: Empty Vials (The "P-List" Check)

Scenario: You have used the standard and the vial appears empty.

e Regulatory Check: 10-Formyl Folic Acid is not on the EPA P-List (acutely toxic).[1][2]
Therefore, the container is "RCRA Empty" if:

o All wastes have been removed using standard practices (pouring/pipetting).[1][2]
o Less than 3% of the weight remains.[1][2]

e Procedure:

[¢]

Triple rinse the vial with a compatible solvent (e.g., Methanol).[2]
o Pour rinsate into the Flammable Liquid Waste container.
o Deface the label on the vial.[2]

o Dispose of the glass vial in the Glass/Sharps bin.

Spill Response & Decontamination[1][2]

In the event of a spill (solid powder or high-concentration stock), follow this workflow to prevent
tracking and cross-contamination.

1. Assess Volume > 2. Don PPE > 3. Containment 4. Decontaminate > 5. Dispose Materials

(<100mg = Minor) (Nitrile, Lab Coat, Safety Glasses) (Damp Paper Towel) (Soap/Water or 10% Bleach) (Solid Waste Bin)

Click to download full resolution via product page
Figure 2: Minor Spill Response Workflow for 10-Formyl Folic Acid-d4.
Decontamination Chemistry: Folic acid derivatives are soluble in dilute alkali.[1][2][5]

o Recommended Cleaner: Aqueous Sodium Carbonate (Na2CO3) or simple soap and water.

[1][2]
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e Avoid: Strong acids, which may cause precipitation of degradation products that are harder
to clean.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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